Cas no 2287273-70-3 (4-(Azidomethyl)-5-(difluoromethyl)oxazole)

• Product Name: 4-(Azidomethyl)-5-(difluoromethyl)oxazole
• CAS No: 2287273-70-3
• MF: C₅H₄F₂N₄O
• MW: 174.108266830444
• CID: 5750731
• PubChem ID: 137943011
• Update Time: 2025-06-09

4-(Azidomethyl)-5-(difluoromethyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2287273-70-3
• 4-(azidomethyl)-5-(difluoromethyl)-1,3-oxazole
• EN300-6732715
• 4-(azidomethyl)-5-(difluoromethyl)oxazole
• 4-(Azidomethyl)-5-(difluoromethyl)oxazole

• Inchi： 1S/C5H4F2N4O/c6-5(7)4-3(1-10-11-8)9-2-12-4/h2,5H,1H2
• InChI Key： JWDPFWXADHZWSZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN=[N+]=[N-])N=CO1)F

Computed Properties

• Exact Mass: 174.03531709g/mol
• Monoisotopic Mass: 174.03531709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.4Ų

Additional information on 4-(Azidomethyl)-5-(difluoromethyl)oxazole

Recent Advances in the Application of 4-(Azidomethyl)-5-(difluoromethyl)oxazole (CAS: 2287273-70-3) in Chemical Biology and Drug Discovery

The compound 4-(Azidomethyl)-5-(difluoromethyl)oxazole (CAS: 2287273-70-3) has recently emerged as a versatile building block in chemical biology and medicinal chemistry. This heterocyclic scaffold combines the unique reactivity of an azide group with the metabolic stability conferred by the difluoromethyl moiety, making it particularly attractive for the development of novel bioactive molecules. Recent studies have highlighted its potential in click chemistry applications, targeted drug delivery, and as a key intermediate in the synthesis of protease inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of 4-(Azidomethyl)-5-(difluoromethyl)oxazole into peptide mimetics targeting the SARS-CoV-2 main protease. The researchers utilized the azide functionality for subsequent bioorthogonal conjugation with alkyne-bearing fluorescent probes, enabling real-time tracking of inhibitor binding. The difluoromethyl group was found to significantly enhance metabolic stability while maintaining favorable physicochemical properties.

In the field of antibody-drug conjugates (ADCs), this compound has shown promise as a linker component. A recent patent application (WO2023056121) describes its use in creating stable, cleavable linkers that maintain payload potency while reducing off-target effects. The electron-withdrawing nature of the difluoromethyl group was shown to modulate the azide reactivity, allowing for more controlled conjugation kinetics compared to traditional azide-containing linkers.

Structural activity relationship (SAR) studies have revealed that the oxazole core contributes to enhanced membrane permeability, addressing a common challenge in drug development. Research published in ACS Chemical Biology (2023) demonstrated that derivatives of 4-(Azidomethyl)-5-(difluoromethyl)oxazole exhibited improved blood-brain barrier penetration compared to similar compounds without the oxazole ring, suggesting potential applications in CNS-targeted therapies.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2024 publication in Organic Letters describes a novel one-pot synthesis route starting from commercially available 5-(difluoromethyl)oxazole-4-carboxylic acid, achieving an overall yield of 78% and eliminating the need for hazardous azide transfer reagents. This development is particularly significant for scaling up production for preclinical studies.

Emerging applications in PROTAC (Proteolysis Targeting Chimera) technology have been reported, where the compound serves as a dual-functional linker connecting E3 ligase ligands to target protein binders. The azide group allows for modular assembly, while the difluoromethyloxazole core contributes to maintaining optimal molecular weight and polarity parameters critical for PROTAC efficacy.

Safety and toxicity profiling of this compound and its derivatives indicate favorable preclinical characteristics. Recent toxicokinetic studies in rodent models showed no accumulation in vital organs and rapid clearance, with the difluoromethyl group appearing to mitigate potential oxidative stress associated with azide metabolism. These findings support its continued development as a pharmaceutical intermediate.

Future research directions include exploring its use in covalent inhibitor design, where the azide group could serve as a latent electrophile, and further optimization of its physicochemical properties for specific therapeutic applications. The unique combination of features in 4-(Azidomethyl)-5-(difluoromethyl)oxazole positions it as a valuable tool in the medicinal chemist's repertoire, with potential applications spanning from infectious diseases to oncology therapeutics.